5-Hydroxy-3-(4-methylthiophenyl)benzoic acid, 95%
Overview
Description
5-Hydroxy-3-(4-methylthiophenyl)benzoic acid (5-HMTBA) is an organic compound belonging to the family of benzoic acids and is widely used in scientific research. It has a wide range of applications in both biochemical and physiological studies, and is used as a substrate in many synthetic reactions. 5-HMTBA is a relatively new compound, having been discovered in the late 1990s and is now used in many different areas of research.
Scientific Research Applications
5-Hydroxy-3-(4-methylthiophenyl)benzoic acid, 95% is widely used in scientific research, particularly in biochemical and physiological studies. It is used as a substrate in many synthetic reactions, and is also used as an intermediate in the synthesis of a variety of compounds. 5-Hydroxy-3-(4-methylthiophenyl)benzoic acid, 95% is also used as a reagent in the synthesis of other benzoic acids, and is used to study the structure and function of enzymes.
Mechanism of Action
5-Hydroxy-3-(4-methylthiophenyl)benzoic acid, 95% acts as an inhibitor of several enzymes, including cytochrome P450, acetylcholinesterase, and serine proteases. In addition, 5-Hydroxy-3-(4-methylthiophenyl)benzoic acid, 95% has been found to have anti-inflammatory and anti-microbial properties, and to inhibit the growth of certain types of cancer cells.
Biochemical and Physiological Effects
5-Hydroxy-3-(4-methylthiophenyl)benzoic acid, 95% has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, including cytochrome P450, acetylcholinesterase, and serine proteases. In addition, 5-Hydroxy-3-(4-methylthiophenyl)benzoic acid, 95% has been found to have anti-inflammatory and anti-microbial properties, and to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Hydroxy-3-(4-methylthiophenyl)benzoic acid, 95% in laboratory experiments are numerous. It is relatively easy to synthesize, and is available in high purity. In addition, it is relatively inexpensive and is stable under a wide range of conditions. The main limitation of using 5-Hydroxy-3-(4-methylthiophenyl)benzoic acid, 95% in laboratory experiments is that it is not water-soluble, and thus must be dissolved in an appropriate solvent before use.
Future Directions
Given its wide range of applications, 5-Hydroxy-3-(4-methylthiophenyl)benzoic acid, 95% has many potential future directions. One potential direction is to further explore its anti-inflammatory and anti-microbial properties. Another potential direction is to explore its potential use as a substrate in the synthesis of other benzoic acids. Additionally, further research could be done to explore its potential use as a therapeutic agent in the treatment of various diseases. Finally, more research could be done to explore its potential use as a diagnostic agent.
Synthesis Methods
5-Hydroxy-3-(4-methylthiophenyl)benzoic acid, 95% can be synthesized by a variety of methods, including the reaction of 4-methylthiophenol and sodium benzoate in the presence of a base. The reaction is carried out under anhydrous conditions, and the resulting product is purified by column chromatography. This method yields 5-Hydroxy-3-(4-methylthiophenyl)benzoic acid, 95% in 95% purity.
properties
IUPAC Name |
3-hydroxy-5-(4-methylsulfanylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O3S/c1-18-13-4-2-9(3-5-13)10-6-11(14(16)17)8-12(15)7-10/h2-8,15H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOELXIYLRZMHOO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C2=CC(=CC(=C2)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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